Cas no 51951-28-1 (1H-Isoindole-1,3(2H)-dione, 2-butoxy-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-butoxy-
• CAS No: 51951-28-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 360995
• PubChem ID: 12283947
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-butoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-butoxy-
• 2-butoxyisoindole-1,3-dione
• 1H-Isoindole-1,3(2H)-dione,2-butoxy
• 2-butoxy-1H-isoindole-1,3(2H)-dione
• 2-butoxy-isoindole-1,3-dione
• AKOS003631127
• N-Butoxyphthalimide
• JCEKIQIXCILAPX-UHFFFAOYSA-N
• DTXSID10484271
• 51951-28-1
• SCHEMBL14560518

• Inchi： 1S/C12H13NO3/c1-2-3-8-16-13-11(14)9-6-4-5-7-10(9)12(13)15/h4-7H,2-3,8H2,1H3
• InChI Key： JCEKIQIXCILAPX-UHFFFAOYSA-N
• SMILES： O(CCCC)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 219.09000
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 1.95220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones